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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzimidazole

Cat. No.: B158376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-5-nitrobenzimidazole, a
heterocyclic compound of significant interest in medicinal chemistry. This document details its
chemical structure, IUPAC nomenclature, physicochemical properties, synthesis protocols, and
known biological activities, with a focus on its potential applications in drug development.

Chemical Structure and Nomenclature

2-Methyl-5-nitrobenzimidazole is an organic compound featuring a benzimidazole core,
which is a bicyclic system composed of fused benzene and imidazole rings. A methyl group is
substituted at the second position of the imidazole ring, and a nitro group is attached to the fifth
position of the benzene ring.

IUPAC Name: 2-methyl-5-nitro-1H-benzimidazole[1][2]

Due to tautomerism, this compound can also be named 2-methyl-6-nitro-1H-benzimidazole.[2]
[3] The chemical structure is depicted below:
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Synonyms: 5-Nitro-2-methylbenzimidazole, 2-Methyl-6-nitrobenzimidazole[2]

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of 2-Methyl-5-
nitrobenzimidazole is presented in the table below. This data is essential for its handling,

formulation, and application in experimental settings.
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Property Value Source

Molecular Formula CsH7N30:2 PubChem|[3], NIST[2]

Molecular Weight 177.16 g/mol PubChem([3], NIST[2]
Yellow to orange crystalline o

Appearance ] CymitQuimica[1]
solid

CAS Number 1792-40-1 PubChem([3], NIST[2]

INChl=1S/C8H7N302/c1-5-9-
InChl 7-3-2-6(11(12)13)4-8(7)10- PubChem[3], NIST[2]
5/h2-4H,1H3,(H,9,10)

CC1=NC2=CC=C(C=C2N1)--
INVALID-LINK--[O-]

SMILES

LogP (Octanol-Water Partition

o 1.9 PubChem][3]
Coefficient)
Hydrogen Bond Donor Count 1 PubChem|[3]
Hydrogen Bond Acceptor
3 PubChem|[3]
Count
Rotatable Bond Count 0 PubChem][3]

Synthesis of 2-Methyl-5-nitrobenzimidazole

The synthesis of 2-methyl-5-nitrobenzimidazole and its derivatives is a key area of research
for the development of new therapeutic agents. A common and effective method involves the
condensation of 4-nitro-o-phenylenediamine with acetic acid.

Experimental Protocol: Synthesis via Condensation
Reaction

This protocol outlines a standard laboratory procedure for the synthesis of 2-Methyl-5-
nitrobenzimidazole.

Materials:
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 4-nitro-o-phenylenediamine

» Glacial acetic acid

e Hydrochloric acid (4N)

o Ammonium hydroxide solution
e Ethanol

» Round-bottom flask

» Reflux condenser

» Beakers

« Filtration apparatus (Buchner funnel, filter paper)
e pH paper

e Melting point apparatus
Procedure:

e Reaction Setup: In a round-bottom flask, a mixture of 4-nitro-o-phenylenediamine (0.1 mol)
and glacial acetic acid (0.12 mol) is prepared.

o Reflux: The mixture is refluxed for 4-5 hours. The progress of the reaction can be monitored
using thin-layer chromatography (TLC).

» Neutralization: After completion of the reaction, the mixture is cooled to room temperature.
The resulting solution is then carefully poured into a beaker containing cold water. The pH of
the solution is adjusted to 7 by the slow addition of ammonium hydroxide solution.

» Precipitation and Filtration: The solid product that precipitates out is collected by filtration
using a Buchner funnel.
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e Washing: The crude product is washed thoroughly with cold water to remove any unreacted
starting materials and impurities.

o Recrystallization: The crude product is purified by recrystallization from ethanol to obtain
pure 2-Methyl-5-nitrobenzimidazole.

» Drying and Characterization: The purified product is dried in a desiccator. The purity of the
compound can be confirmed by determining its melting point and by spectroscopic
techniques such as IR and NMR.

Biological Activities and Potential Applications

2-Methyl-5-nitrobenzimidazole and its derivatives have been reported to exhibit a wide range
of biological activities, making them promising candidates for drug development. The presence
of the nitro group is often crucial for their pharmacological effects.

Antimicrobial and Antiparasitic Activity

Benzimidazole derivatives are well-known for their broad-spectrum antimicrobial and
antiparasitic properties. The 5-nitrobenzimidazole scaffold is a key pharmacophore in several
clinically used drugs. These compounds have shown efficacy against various bacteria, fungi,
and protozoa.

Anticancer Activity

Recent studies have highlighted the potential of 5-nitrobenzimidazole derivatives as anticancer
agents. Their proposed mechanism of action involves the induction of apoptosis (programmed
cell death) and inhibition of cell proliferation in various cancer cell lines. The electron-
withdrawing nature of the nitro group is believed to play a significant role in their cytotoxic
effects.

Antioxidant Activity

Some derivatives of 2-substituted-5-nitrobenzimidazole have been shown to possess
antioxidant properties. They can scavenge free radicals, which are implicated in a variety of
disease states, suggesting a potential role in the management of oxidative stress-related
conditions.
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Signaling Pathway and Experimental Workflow

To visualize the logical flow of synthesis and characterization, a workflow diagram is provided
below. Additionally, a proposed signaling pathway for the anticancer activity of 2-Methyl-5-
nitrobenzimidazole is illustrated, based on its known effects on cancer cells.
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Synthesis and Characterization Workflow for 2-Methyl-5-nitrobenzimidazole
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Caption: A workflow diagram illustrating the synthesis and characterization of 2-Methyl-5-

nitrobenzimidazole.

Proposed Anticancer Signaling Pathway of 2-Methyl-5-nitrobenzimidazole
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Caption: A diagram of the proposed signaling pathway for the anticancer activity of 2-Methyl-5-
nitrobenzimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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